Cas no 137813-84-4 (Acetamide, 2-(diethylamino)-N-(3-nitrophenyl)-)

Acetamide, 2-(diethylamino)-N-(3-nitrophenyl)- structure
137813-84-4 structure
Product Name:Acetamide, 2-(diethylamino)-N-(3-nitrophenyl)-
CAS No:137813-84-4
MF:C12H17N3O3
MW:251.281682729721
CID:1246422
Update Time:2024-08-04

Acetamide, 2-(diethylamino)-N-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-(diethylamino)-N-(3-nitrophenyl)-
    • Inchi: 1S/C12H17N3O3/c1-3-14(4-2)9-12(16)13-10-6-5-7-11(8-10)15(17)18/h5-8H,3-4,9H2,1-2H3,(H,13,16)
    • InChI Key: SAJLGYWTCZAPQD-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC([N+]([O-])=O)=C1)(=O)CN(CC)CC

Computed Properties

  • Exact Mass: 251.12711
  • Monoisotopic Mass: 251.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.210±0.06 g/cm3(Predicted)
  • Melting Point: 47 °C
  • Boiling Point: 414.9±30.0 °C(Predicted)
  • PSA: 75.48
  • pka: 13.30±0.70(Predicted)
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